Iridoids and derivatives
Iridoids and their derivatives are a diverse class of natural products found in various plants, known for their bioactive properties. These compounds typically contain a furanose or pyranose ring system with a methyl group attached to the C-1 position. They exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anti-cancer effects.
Structurally, iridoids can exist as aglycones or form glycosides through esterification with sugars. Derivatives often involve modifications such as acetylation, methylation, or the addition of other functional groups, which can enhance their stability, solubility, or bioactivity. Due to their potential therapeutic applications, iridoids and their derivatives are extensively studied in pharmacology and medicinal chemistry.
In pharmaceuticals, these compounds are utilized for developing new drugs targeting various diseases. They play a significant role in natural product research, offering a rich source of bioactive molecules with promising therapeutic potentials.

Structure | Chemical Name | CAS | MF |
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Cyclopentane, 1,3-dimethyl-2-(1-methylethyl)- | 32281-85-9 | C10H20 |
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Ligustroside Aglycone | 174511-64-9 | C19H22O7 |
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(3E)-4-(1-hydroxy-4,7-dimethyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-3-yl)but-3-en-2-one | 39013-24-6 | C14H20O3 |
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Chlorovaltrate K | 96801-92-2 | C22H33ClO8 |
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(6a,9b,11b,16a)-21-(Acetyloxy)-9,11-epoxy-6-fluoro-16-methyl-pregna-1,4-diene-3,20-dione | 61618-91-5 | C24H29FO5 |
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Valepotriate | 18296-44-1 | C22H30O8 |
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Botrydial | 54986-75-3 | C17H26O5 |
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plumeridoid B | 1290545-62-8 | C15H18O7 |
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genipin | 860379-65-3 | C14H19NO6 |
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(+)-(1S,3aR,7S,7aS)-2,3,3a,4,5,6,7,7a-octahydro-3a-hydroxyl-7,7a-dimethyl-1-(2-methylpropanonyl)-1H-indene | 175991-50-1 | C15H26O2 |
Related Literature
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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